Cas no 125583-32-6 (Pyridinium,4-[(aminocarbonyl)amino]-1-methyl-, iodide (1:1))

• Product Name: Pyridinium,4-[(aminocarbonyl)amino]-1-methyl-, iodide (1:1)
• CAS No: 125583-32-6
• MF: C₇H₁₀IN₃O
• MW: 279.078273296356
• CID: 188194
• PubChem ID: 3079380
• Update Time: 2025-04-19

Pyridinium,4-[(aminocarbonyl)amino]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-[(aminocarbonyl)amino]-1-methyl-, iodide (1:1)
• (1-methylpyridin-1-ium-4-yl)urea,iodide
• SCHEMBL20524268
• 125583-32-6
• Pyridinium, 4-((aminocarbonyl)amino)-1-methyl-, iodide
• 4-((Aminocarbonyl)amino)-1-methylpyridinium iodide

• Inchi： 1S/C7H9N3O.HI/c1-10-4-2-6(3-5-10)9-7(8)11;/h2-5H,1H3,(H2,8,11);1H
• InChI Key： OWXBPBZSAHXXOG-UHFFFAOYSA-N
• SMILES： [I-].O=C(N)NC1C=C[N+](C)=CC=1

Computed Properties

• Exact Mass: 268.9082
• Monoisotopic Mass: 278.98686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 57.35